1,1,3,3-Tetrabromo-1,3-disiletane

• CAS No.: 61739-88-6
• Molecular Formula: C2H4Br4Si2
• Molecular Weight: 403.84 g/mol
• IUPAC Name: 1,1,3,3-tetrabromo-1,3-disiletane
• InChI: InChI=1S/C2H4Br4Si2/c3-7(4)1-8(5,6)2-7/h1-2H2
• InChI Key: DFQZXUVHEJJUTH-UHFFFAOYSA-N
• Canonical SMILES: C1[Si](C[Si]1(Br)Br)(Br)Br

Description

1,1,3,3-Tetrabromo-1,3-disiletane is a silicon-containing heterocyclic compound featuring a four-membered disiletane ring (two silicon atoms bonded in a cyclobutane-like structure) with four bromine atoms substituted at the 1 and 3 positions. The brominated variant is expected to exhibit distinct physicochemical properties compared to its chlorinated counterparts, primarily due to the larger atomic radius and polarizability of bromine.

Preparation Methods

The synthesis of 1,1,3,3-tetrabromo-1,3-disiletane typically involves the reaction of silicon-based precursors with bromine sources. One common method is the bromination of 1,3-disiletane, where bromine is added to the silicon-silicon bond under controlled conditions. The reaction is usually carried out in an inert solvent such as dichloromethane at low temperatures to prevent side reactions .

The reaction conditions must be carefully controlled to ensure high yields and purity of the final product .

Chemical Reactions Analysis

1,1,3,3-Tetrabromo-1,3-disiletane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms in 1,1,3,3-tetrabromo-1,3-disiletane can be substituted with other nucleophiles such as alkyl or aryl groups.

Reduction Reactions: The compound can be reduced to form 1,3-disiletane by using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Oxidation Reactions: Oxidation of 1,1,3,3-tetrabromo-1,3-disiletane can lead to the formation of silicon-oxygen bonds, resulting in compounds such as silanols or siloxanes.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with Grignard reagents can yield organosilicon compounds with various functional groups .

Scientific Research Applications

1,1,3,3-Tetrabromo-1,3-disiletane has several applications in scientific research:

Chemistry: It is used as a precursor for the synthesis of other organosilicon compounds.

Medicine: Research into silicon-containing compounds has shown potential for the development of new pharmaceuticals.

Industry: In the industrial sector, this compound can be used in the production of advanced materials, including polymers and coatings that require specific silicon-based functionalities.

Mechanism of Action

The mechanism of action of 1,1,3,3-tetrabromo-1,3-disiletane involves its ability to undergo various chemical transformations. The bromine atoms can be readily substituted or eliminated, allowing the compound to participate in a wide range of chemical reactions. The silicon atoms in the compound can form stable bonds with other elements, making it a versatile reagent in synthetic chemistry .

Comparison with Similar Compounds

1,1,3,3-Tetrachloro-1,3-disilylcyclobutane (CAS 2146-97-6)

• Structural Similarities : Both compounds share a disilylcyclobutane core.
• Key Differences :
  • Halogen Substitution : Bromine (Br) vs. Chlorine (Cl). Bromine’s larger size (atomic radius: 1.14 Å vs. 0.99 Å for Cl) increases molecular weight and weakens the Si–X bond, enhancing reactivity in nucleophilic substitution reactions .
  • Molecular Weight :
• Tetrabromo variant: ~375.78 g/mol (calculated).
• Tetrachloro variant: 197.98 g/mol (calculated).
  • Thermal Stability : Chlorinated analogs are typically more thermally stable due to stronger Si–Cl bonds (bond energy ~464 kJ/mol vs. ~360 kJ/mol for Si–Br), making the brominated compound more reactive but less stable under heat .

Silicon-Oxygen vs. Silicon-Silicon Heterocycles

1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane (TIPS Chloride)

• Structural Differences : A disiloxane ring (Si–O–Si) with chlorine and bulky isopropyl groups.
• Reactivity : The Si–O bond in disiloxanes reduces ring strain compared to disiletanes (Si–Si bonds), leading to lower reactivity in ring-opening reactions. The brominated disiletane is expected to undergo faster hydrolysis or alkylation due to higher ring strain and weaker Si–Br bonds .

Brominated Non-Silicon Compounds

1,1,3,3-Tetrabromo-2-nonanone (CAS data not provided)

• Structural Context : A carbonyl-containing aliphatic compound with bromine substituents.
• Reactivity Contrast: Unlike the silicon-based disiletane, this compound’s reactivity is dominated by electrophilic bromine atoms adjacent to a ketone group, enabling haloform reactions or nucleophilic attacks at the carbonyl carbon. The disiletane’s reactivity centers on silicon-halogen bonds, favoring organometallic coupling or polymer formation .

Data Tables

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Halogen Type	Ring Type	Key Properties
1,1,3,3-Tetrabromo-1,3-disiletane	Not provided	C₂Si₂Br₄	~375.78	Bromine	Disiletane	High reactivity, lower thermal stability
1,1,3,3-Tetrachloro-1,3-disilylcyclobutane	2146-97-6	C₂Si₂Cl₄	197.98	Chlorine	Disilylcyclobutane	Moderate stability, Si–Cl bond reactivity
1,3-Dichloro-1,1,3,3-tetraisopropyldisiloxane	Not provided	C₁₂H₂₄Cl₂O₂Si₂	~355.50	Chlorine	Disiloxane	Low ring strain, steric hindrance

Research Findings

• Reactivity Trends : Brominated disiletanes are predicted to undergo faster ring-opening reactions compared to chlorinated analogs, as demonstrated in studies of halogenated silicon heterocycles .
• Synthetic Utility : The tetrabromo compound’s labile Si–Br bonds make it a candidate for synthesizing silicon-based polymers or functionalized silanes via cross-coupling reactions.
• Environmental Considerations : Brominated silicon compounds may pose higher environmental persistence than chlorinated versions due to bromine’s lower electronegativity and stronger van der Waals interactions .